1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate

• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol
• IUPAC Name: 1-piperidin-1-ylpropan-2-yl 3-methylbenzoate
• InChI: InChI=1S/C16H23NO2/c1-13-7-6-8-15(11-13)16(18)19-14(2)12-17-9-4-3-5-10-17/h6-8,11,14H,3-5,9-10,12H2,1-2H3
• InChI Key: IMINSZZAJSJCJP-UHFFFAOYSA-N
• SMILES: CC1=CC=CC(=C1)C(=O)OC(C)CN2CCCCC2
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)OC(C)CN2CCCCC2

Description

1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate, also known as MEPB or Ethylone, is a synthetic cathinone that belongs to the family of amphetamines. It is a designer drug that is chemically similar to the illegal drug, MDMA (ecstasy). MEPB has been classified as a Schedule I controlled substance in the United States, meaning that it has a high potential for abuse and no currently accepted medical use. However, despite its illegal status, MEPB has been the subject of scientific research due to its potential pharmacological properties and its potential use in forensic toxicology.

Mechanism of Action

1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate acts as a SNDRI, meaning that it inhibits the reuptake of serotonin, norepinephrine, and dopamine in the brain. This leads to an increase in the levels of these neurotransmitters, which can produce feelings of euphoria, increased energy, and heightened mood. The high affinity of this compound for the SERT may also contribute to its psychoactive effects.
Biochemical and Physiological Effects:
The exact biochemical and physiological effects of this compound are not fully understood, but it is believed to have similar effects to other amphetamines. These effects may include increased heart rate, blood pressure, and body temperature, as well as decreased appetite and sleep. The long-term effects of this compound on the brain and other organs are not fully known and require further research.

Advantages and Limitations for Lab Experiments

1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate has several advantages for use in lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It also has a high affinity for the SERT, which makes it useful for studying the role of this transporter in the brain. However, this compound is a controlled substance and its use in lab experiments requires special permits and approvals. Additionally, the psychoactive effects of this compound may make it difficult to control for potential confounding variables in experiments.

Future Directions

There are several potential future directions for research on 1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate. One area of interest is its potential use in forensic toxicology. This compound has been found in several illicit drug samples, and its detection in biological samples may be useful for determining the presence of synthetic cathinones in individuals. Another area of interest is the development of new drugs based on the structure of this compound. The SNDRI mechanism of action may be useful for the treatment of depression and other mood disorders. Further research is needed to fully understand the potential benefits and limitations of this compound and related compounds.
Conclusion:
In conclusion, this compound is a synthetic cathinone that has been the subject of scientific research due to its potential pharmacological properties and its potential use in forensic toxicology. It acts as a SNDRI and has a high affinity for the SERT. While it has several advantages for use in lab experiments, its psychoactive effects and controlled substance status present limitations. Future research on this compound may lead to new insights into the role of neurotransmitter transporters in the brain and the development of new drugs for the treatment of mood disorders.

Synthesis Methods

The synthesis of 1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate involves the reaction of 3-methylbenzoic acid with methylamine and piperidine in the presence of a catalyst such as acetic anhydride. The resulting product is then purified using various methods such as recrystallization or chromatography. The synthesis of this compound is relatively simple and can be carried out using readily available starting materials.

Scientific Research Applications

1-Methyl-2-(1-piperidinyl)ethyl 3-methylbenzoate has been the subject of scientific research due to its potential pharmacological properties. It has been shown to act as a serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI), meaning that it can increase the levels of these neurotransmitters in the brain. This mechanism of action is similar to that of MDMA and other amphetamines. This compound has also been shown to have a high affinity for the serotonin transporter (SERT), which may contribute to its psychoactive effects.